Cas no 1247852-31-8 (2-Methylpentane-1-sulfonamide)

• Product Name: 2-Methylpentane-1-sulfonamide
• CAS No: 1247852-31-8
• MF: C₆H₁₅NO₂S
• MW: 165.253800630569
• CID: 5054205
• Update Time: 2025-05-27

2-Methylpentane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methylpentane-1-sulfonamide
• NE41626
• Z1193423046
• 2-Methylpentane-1-sulfonamide

• Inchi： 1S/C6H15NO2S/c1-3-4-6(2)5-10(7,8)9/h6H,3-5H2,1-2H3,(H2,7,8,9)
• InChI Key： KUPZDLNZQVUSOE-UHFFFAOYSA-N
• SMILES： S(CC(C)CCC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 169
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5

2-Methylpentane-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methylpentane-1-sulfonamide

Research Briefing on 2-Methylpentane-1-sulfonamide (CAS: 1247852-31-8) in Chemical Biology and Pharmaceutical Applications

2-Methylpentane-1-sulfonamide (CAS: 1247852-31-8) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Sulfonamides are well-known for their broad biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 2-Methylpentane-1-sulfonamide, which contribute to its bioactivity. The compound's methylpentane backbone and sulfonamide functional group enable it to interact with various biological targets, such as enzymes and receptors, making it a promising candidate for further investigation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its molecular structure and confirm its purity.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biochemical pathways. For instance, preliminary data suggest that 2-Methylpentane-1-sulfonamide exhibits inhibitory effects on certain kinases involved in inflammatory responses. These findings are particularly relevant for the development of novel anti-inflammatory agents. Additionally, its potential role in cancer therapy is being explored, with early-stage studies indicating its ability to induce apoptosis in selected cancer cell lines.

The synthesis of 2-Methylpentane-1-sulfonamide has been optimized to improve yield and scalability, addressing challenges related to its production for preclinical studies. Recent advancements in synthetic methodologies, such as the use of green chemistry principles, have further enhanced the efficiency of its preparation. These developments are critical for ensuring a sustainable supply of the compound for future research and potential clinical trials.

Despite these promising results, further research is needed to fully elucidate the compound's pharmacokinetics, toxicity profile, and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into practical applications. The ongoing exploration of 2-Methylpentane-1-sulfonamide underscores its significance as a versatile scaffold in drug discovery and its potential to address unmet medical needs.